Cas no 1041002-96-3 (2-(1-Cyclododecen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(1-Cyclododecen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1041002-96-3
• MF: C₁₈H₃₃BO₂
• MW: 292.264425992966
• CID: 1039790
• PubChem ID: 70700889
• Update Time: 2025-04-20

2-(1-Cyclododecen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(1-Cyclododecen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(1-cyclododecen-1-yl)-4,4,5,5-tetramethyl 1,3,2-Dioxaborolane
• 1-Cyclododecen-1-yl-boronic acid pinacol ester
• 1,3,2-Dioxaborolane, 2-(1-cyclododecen-1-yl)-4,4,5,5-tetraMethyl-
• DB-059094
• 2-(cyclododecen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DTXSID80743680
• 2-(Cyclododec-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1041002-96-3

• MDL： MFCD16659784
• Inchi： 1S/C18H33BO2/c1-17(2)18(3,4)21-19(20-17)16-14-12-10-8-6-5-7-9-11-13-15-16/h14H,5-13,15H2,1-4H3
• InChI Key： CNSWZOSRAMYLNC-UHFFFAOYSA-N
• SMILES： O1B(C2=CCCCCCCCCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 292.2573605g/mol
• Monoisotopic Mass: 292.2573605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 18.5Ų